Cas no 2171652-35-8 (2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171652-35-8
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6373484
• PubChem ID: 165840808
• Update Time: 2025-05-26

2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• EN300-1637852
• 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane
• 2171652-35-8

• Inchi： 1S/C13H26N2O/c1-4-11(5-2)12-13(16-9-7-14-12)6-8-15(3)10-13/h11-12,14H,4-10H2,1-3H3
• InChI Key： NYBYTXMPHOXKLH-UHFFFAOYSA-N
• SMILES： O1CCNC(C(CC)CC)C21CN(C)CC2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Overview of 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171652-35-8)

The compound 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171652-35-8) is a structurally unique spirocyclic molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its intricate spiro[4.5]decane core, combined with the presence of both oxygen and nitrogen heteroatoms, makes it a versatile scaffold for designing novel bioactive compounds. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier (BBB).

In recent years, the demand for spirocyclic compounds has surged due to their three-dimensional complexity and enhanced binding affinity to biological targets. The 2-methyl-10-(pentan-3-yl) substitution pattern in this molecule further enhances its lipophilicity, which is a critical factor for optimizing drug-like properties. This aligns with the growing trend in pharmaceutical research to develop orally bioavailable small molecules with improved pharmacokinetic profiles. The compound's 6-oxa-2,9-diaza moiety also contributes to its stability and solubility, addressing common challenges in drug formulation.

From a synthetic chemistry perspective, the construction of spiro[4.5]decane frameworks requires meticulous optimization of reaction conditions. The CAS No. 2171652-35-8 compound exemplifies the advancements in catalysis and green chemistry, as researchers strive to minimize waste and improve yields. This resonates with the broader scientific community's focus on sustainable synthesis and atom economy, which are frequently searched topics in academic and industrial circles.

The potential therapeutic applications of 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane extend beyond CNS disorders. Preliminary studies suggest its relevance in inflammation modulation and immune response regulation, areas that have gained traction due to the global emphasis on immune health. Its unique structure may also offer advantages in allosteric modulation of protein targets, a hot topic in precision medicine.

In the context of computational chemistry, this compound serves as an excellent case study for molecular docking and quantitative structure-activity relationship (QSAR) analyses. The integration of AI-driven drug discovery tools has further accelerated the exploration of its structure-activity relationships (SAR), a subject frequently queried in scientific databases and patent literature.

As the pharmaceutical industry continues to prioritize novel chemical entities, 2-methyl-10-(pentan-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane stands out as a promising candidate for further investigation. Its combination of structural novelty, bioavailability, and diverse biological activity positions it at the forefront of next-generation therapeutics. Future research will likely focus on optimizing its selectivity and efficacy, addressing key questions in drug development pipelines.